Cas no 864917-38-4 (ethyl 2-(2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate
• CAS No: 864917-38-4
• Molecular Formula: C₂₀H₁₉N₃O₃S₂
• Molecular Weight: 413.513161897659
• CID: 6198769
• PubChem ID: 7119344

ethyl 2-(2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate Properties

Names and Identifiers

• ethyl 2-(2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamido)benzoate
• 864917-38-4
• ethyl 2-(2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamido)benzoate
• ethyl 2-[[2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetyl]amino]benzoate
• AKOS024597671
• F0698-0137
• ethyl 2-(2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamido)benzoate

• InChIKey： TUQOWHXNRUYXLD-UHFFFAOYSA-N
• Inchi： 1S/C20H19N3O3S2/c1-3-26-19(25)15-6-4-5-7-16(15)21-17(24)12-27-20-22-18(23-28-20)14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3,(H,21,24)
• SMILES： S(C1=NC(C2C=CC(C)=CC=2)=NS1)CC(NC1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 413.08678382g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 413.08678382g/mol
• Heavy Atom Count: 28
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives